Cas no 2783-73-5 (Benzothiazolium,3-methyl-2-[2-methyl-3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:1))

• Product name: Benzothiazolium,3-methyl-2-[2-methyl-3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:1)
• CAS No: 2783-73-5
• MF: C₂₀H₁₉N₂S₂^.I
• MW: 459.2614
• CID: 282669

Benzothiazolium,3-methyl-2-[2-methyl-3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-methyl-2-[2-methyl-3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:1)
• 3-methyl-2-[2-methyl-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole,iodide
• 3-Methyl-2-(2-methyl-3-(3-methyl-3H-benzothiazol-2-ylidene)prop-1-enyl)benzothiazolium iodide
• 3-methyl-2-[2-methyl-3-(3-methyl-1,3-benzothiazol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium iodide

• Inchi： InChI=1S/C20H19N2S2.HI/c1-14(12-19-21(2)15-8-4-6-10-17(15)23-19)13-20-22(3)16-9-5-7-11-18(16)24-20;/h4-13H,1-3H3;1H/q+1;/p-1
• InChI Key： SYAZKCDPODSEIR-UHFFFAOYSA-M
• SMILES： [I-].C[N+]1=C(SC2C=CC=CC1=2)C=C(C)C=C1SC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 458.8544

Experimental Properties

• PSA: 7.12